1-Hexadecanoyl-2-dodecanoyl-sn-glycero-3-phosphocholine
Overview
Description
1-Hexadecanoyl-2-dodecanoyl-sn-glycero-3-phosphocholine is a type of phosphocholine . It is labeled with pyrene on the sn-2 acyl chain . It is used as an internal standard in liquid chromatography/mass spectrometry (LC/MS) analysis as a lipid standard for phospholipid quantification .
Synthesis Analysis
Phosphocholine (PC) is an intermediate of phosphatidylcholine synthesis catalyzed by choline kinase . 1-O-hexadecyl-2-acetyl-sn-glycero-3-phosphocholine is a platelet-activating factor (PAF). Acetyl PAF is a natural PAF with ether-linked hexadecyl chain at the sn-1 position and an acetyl group at the sn-2 position. It is used as a substrate in enzymatic lipoprotein-associated phospholipase A2 (Lp-PLA2) activity assay .Molecular Structure Analysis
The molecular formula of this compound is C46H92NO8P . The exact mass is 817.656057 .Scientific Research Applications
Physical Chemical Characteristics
A study explored the physical chemical characteristics of platelet-activating factor (PAF) analogs, including 1-O-hexadecanoyl-2-acetyl-sn-glycero-3-phosphocholine, determining their critical micellar concentration using surface tension and dye binding assays. This research is crucial for understanding the biological activities of these compounds at molecular concentrations used in biological studies (Kramp, Piéroni, Pinckard, & Hanahan, 1984).
Synthetic Access to Arsenic-Containing Phosphatidylcholines
Another study reported the first synthesis of 1-O-hexadecanoyl-2-O-((15-(dimethylarsinoyl)pentadecanoyl)oxy)-sn-glycero-3-phosphocholine, a member of arsenic-containing phosphatidylcholines found in herring caviar. This synthesis aids in studying the biological and toxicological properties of arsenolipids in food (Guttenberger, Glabonjat, Tassoti, & Francesconi, 2017).
Mixing Properties in Liquid-Crystalline Phase
Research into the mixing properties of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (POPE) and 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) in liquid-crystalline phase used fluorescent probes, which included the study of 1-hexadecanoyl-2-(1-pyrenedecanoyl)-sn-glycero-3-phosphocholine (PPC) (Ahn & Yun, 1999).
Enzymatic Synthesis
The enzymatic synthesis of 1-hexadecyl-2-acetyl-sn-glycero-3-phosphocholine, a compound with antihypertensive activity and as a potent platelet-activating factor, was explored, emphasizing its synthesis and physiological importance (Wykle, Malone, & Snyder, 1980).
Stereospecific Activity in Degranulation
A study on 1-O-hexadecyl-2-O-acetyl-sn-glycero-3-phosphocholine revealed its stereospecific activity in the degranulation of rabbit platelets and human neutrophils, providing insights into its potential for interacting with stereospecific receptors (Wykle, Miller, Lewis, Schmitt, Smith, Surles, Piantadosi, & O’Flaherty, 1981).
Mechanism of Action
Target of Action
1-Hexadecanoyl-2-dodecanoyl-sn-glycero-3-phosphocholine is a type of phosphatidylcholine . Phosphatidylcholines are a class of phospholipids that incorporate choline as a headgroup.
Mode of Action
It is known that phosphatidylcholines play a crucial role in membrane-mediated cell signaling .
Biochemical Pathways
Phosphatidylcholines are a major component of the phospholipid portion of the lipid bilayer in biological membranes . They participate in many biological pathways related to cell structure and function, including membrane fluidity and integrity, cell signaling, and lipid metabolism .
Pharmacokinetics
Phosphatidylcholines, in general, are known to be absorbed in the small intestine and incorporated into chylomicrons, which are lipoprotein particles that transport dietary lipids from the intestines to other locations in the body .
Result of Action
Phosphatidylcholines are known to play a crucial role in maintaining the integrity and fluidity of cell membranes, which is essential for the proper function of many cellular processes .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other lipids and the pH of the environment can affect the incorporation of this compound into cell membranes .
properties
IUPAC Name |
[(2R)-2-dodecanoyloxy-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H72NO8P/c1-6-8-10-12-14-16-17-18-19-21-22-24-26-28-35(38)42-32-34(33-44-46(40,41)43-31-30-37(3,4)5)45-36(39)29-27-25-23-20-15-13-11-9-7-2/h34H,6-33H2,1-5H3/t34-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVRJLLUJKRFEBG-UUWRZZSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H72NO8P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901104800 | |
Record name | (7R)-4-Hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxododecyl)oxy]-3,5,9-trioxa-4-phosphapentacosan-1-aminium inner salt 4-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901104800 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
677.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
82765-47-7 | |
Record name | (7R)-4-Hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxododecyl)oxy]-3,5,9-trioxa-4-phosphapentacosan-1-aminium inner salt 4-oxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=82765-47-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (7R)-4-Hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxododecyl)oxy]-3,5,9-trioxa-4-phosphapentacosan-1-aminium inner salt 4-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901104800 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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